1-[((7R)-7-AMINO-4-CARBOXY-3,4-DIDEHYDROCEPHAM-3-YL)METHYL]-1H-IMIDAZO[1,2-B]PYRIDAZIN-4-IUM IODIDE
1-[((7R)-7-AMINO-4-CARBOXY-3,4-DIDEHYDROCEPHAM-3-YL)METHYL]-1H-IMIDAZO[1,2-B]PYRIDAZIN-4-IUM IODIDE
Brand Name:
Vulcanchem
CAS No.:
197897-11-3
VCID:
VC0173861
InChI:
InChI=1S/C14H15N5O3S.HI/c15-10-12(20)19-11(14(21)22)8(7-23-13(10)19)6-17-4-5-18-9(17)2-1-3-16-18;/h1-5,10,13,16H,6-7,15H2,(H,21,22);1H/t10-,13-;/m1./s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)CN3C=CN4C3=CC=CN4.I
Molecular Formula:
C14H16IN5O3S
Molecular Weight:
461.278
1-[((7R)-7-AMINO-4-CARBOXY-3,4-DIDEHYDROCEPHAM-3-YL)METHYL]-1H-IMIDAZO[1,2-B]PYRIDAZIN-4-IUM IODIDE
CAS No.: 197897-11-3
Main Products
VCID: VC0173861
Molecular Formula: C14H16IN5O3S
Molecular Weight: 461.278
CAS No. | 197897-11-3 |
---|---|
Product Name | 1-[((7R)-7-AMINO-4-CARBOXY-3,4-DIDEHYDROCEPHAM-3-YL)METHYL]-1H-IMIDAZO[1,2-B]PYRIDAZIN-4-IUM IODIDE |
Molecular Formula | C14H16IN5O3S |
Molecular Weight | 461.278 |
IUPAC Name | (6R,7R)-7-amino-3-(5H-imidazo[1,2-b]pyridazin-1-ylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydroiodide |
Standard InChI | InChI=1S/C14H15N5O3S.HI/c15-10-12(20)19-11(14(21)22)8(7-23-13(10)19)6-17-4-5-18-9(17)2-1-3-16-18;/h1-5,10,13,16H,6-7,15H2,(H,21,22);1H/t10-,13-;/m1./s1 |
Standard InChIKey | ZBMFCMUVBROXGX-HTMVYDOJSA-N |
SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)CN3C=CN4C3=CC=CN4.I |
PubChem Compound | 70700263 |
Last Modified | Nov 11 2021 |
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